(2,6-difluorophenyl)(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride

• IUPAC Name: (2,6-difluorophenyl)-[4-[1-(4-methylphenyl)imidazol-2-yl]piperazin-1-yl]methanone;hydrochloride
• InChI: InChI=1S/C21H20F2N4O.ClH/c1-15-5-7-16(8-6-15)27-10-9-24-21(27)26-13-11-25(12-14-26)20(28)19-17(22)3-2-4-18(19)23;/h2-10H,11-14H2,1H3;1H
• InChI Key: LGZRMZOCHHITIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CN=C2N3CCN(CC3)C(=O)C4=C(C=CC=C4F)F.Cl
• Molecular Formula: C21H21ClF2N4O
• Molecular Weight: 418.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a piperazine ring and an imidazole ring, which are common in many pharmaceuticals and agrochemicals. The presence of these rings could suggest potential biological activity.

Scientific Research Applications

Synthesis and Characterization

• Research has been conducted on the synthesis of related compounds like piperazine and imidazole derivatives, highlighting methods for preparing these compounds with potential biological activity. For example, the synthesis of various piperazine-containing methanone derivatives has been reported, demonstrating methodologies that could be relevant for synthesizing the compound (Zheng Rui, 2010).

• Another study focused on the antimicrobial activity of new pyridine derivatives, which could suggest potential research applications in developing antimicrobial agents from structurally similar compounds (N. Patel, S. N. Agravat, Faiyazalam M. Shaikh, 2011).

Molecular Interaction and Activity

• The molecular interaction of related compounds with biological receptors has been explored, providing a basis for understanding how similar chemical entities might interact with specific biological targets. For instance, the antagonist activity of a compound against the CB1 cannabinoid receptor was detailed, offering insights into receptor-ligand interactions and the potential for designing receptor-specific drugs (J. Shim et al., 2002).

• The novel metal-based chemotherapy against tropical diseases using complexes derived from imidazole compounds indicates the potential therapeutic applications of these chemicals in treating infectious diseases (M. Navarro et al., 2000).

Antimicrobial and Anticancer Studies

• Studies on the synthesis and X-ray structure characterization of novel pyrazole carboxamide derivatives, including piperazine moieties, have been performed. Such research indicates the potential for using these compounds in developing new drugs with antimicrobial or anticancer properties (Hong-Shui Lv et al., 2013).